Cas no 946284-06-6 (2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946284-06-6
• MF: C₁₈H₂₁ClN₂O₄S₂
• MW: 428.953341245651
• CID: 5514224
• Update Time: 2025-05-19

2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-chloro-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C18H21ClN2O4S2/c1-2-12-26(22,23)21-11-5-6-14-13-15(9-10-17(14)21)20-27(24,25)18-8-4-3-7-16(18)19/h3-4,7-10,13,20H,2,5-6,11-12H2,1H3
• InChI Key： PAPDEZOEGHRGFT-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Recent Advances in the Study of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946284-06-6)

The compound 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946284-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

One of the key areas of research involving this compound is its role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide exhibits high selectivity and potency against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to reveal the compound's binding mode within the COX-2 active site, providing valuable insights for the design of next-generation anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in oncology. Research conducted by a team at the National Cancer Institute highlighted its ability to induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The compound's dual sulfonamide groups appear to play a critical role in its interaction with key signaling proteins, suggesting a novel mechanism for cancer therapy. These findings were further supported by in vivo models, where the compound demonstrated significant tumor growth inhibition with minimal toxicity.

Pharmacokinetic studies have also been a focal point of recent investigations. A 2024 paper in Drug Metabolism and Disposition reported that 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide exhibits favorable bioavailability and metabolic stability in rodent models. The study identified the compound's primary metabolites and evaluated its potential for drug-drug interactions, providing a foundation for future clinical trials. These results underscore the compound's suitability for further development as a therapeutic agent.

Despite these promising findings, challenges remain in optimizing the compound's physicochemical properties and reducing off-target effects. Current research efforts are directed toward structural modifications to enhance its selectivity and efficacy. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these avenues, with the goal of advancing the compound into clinical testing phases.

In conclusion, 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946284-06-6) represents a compelling candidate for drug development, with demonstrated potential in inflammation and oncology. Continued research into its mechanism of action and pharmacokinetic profile will be essential for realizing its full therapeutic potential. The compound's unique structural attributes and promising preclinical data position it as a noteworthy subject of ongoing investigation in the chemical biology and pharmaceutical communities.